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Compound of Interest

Compound Name: 4-Methylindolin-2-one

Cat. No.: B082626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylindolin-2-one, also widely known as 4-methyloxindole, is a heterocyclic organic

compound belonging to the indolinone class. The indolin-2-one (oxindole) scaffold is a

prominent structural motif found in numerous natural products and synthetic molecules of

significant pharmacological interest. This core structure is recognized as a "privileged scaffold"

in medicinal chemistry due to its ability to interact with a wide range of biological targets.

Consequently, derivatives of indolin-2-one have been extensively investigated and developed

as therapeutic agents, particularly in the field of oncology. This technical guide provides a

comprehensive overview of the synthesis, chemical properties, and potential biological

activities of 4-Methylindolin-2-one, intended for researchers and professionals in drug

discovery and development.

Chemical Identity and Properties
4-Methylindolin-2-one is characterized by an indole ring system with a carbonyl group at the

2-position and a methyl group at the 4-position.

Synonyms and Identifiers
To facilitate comprehensive literature and database searches, a list of synonyms and chemical

identifiers for 4-Methylindolin-2-one is provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b082626?utm_src=pdf-interest
https://www.benchchem.com/product/b082626?utm_src=pdf-body
https://www.benchchem.com/product/b082626?utm_src=pdf-body
https://www.benchchem.com/product/b082626?utm_src=pdf-body
https://www.benchchem.com/product/b082626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name 4-Methyl-1,3-dihydro-2H-indol-2-one

Synonyms

4-Methyloxindole, 4-Methyl-2-oxindole, 4-

Methyl-1,3-dihydroindol-2-one, 2H-Indol-2-one,

1,3-dihydro-4-methyl-

CAS Number 13220-46-7

Molecular Formula C₉H₉NO

Molecular Weight 147.17 g/mol

InChI Key USRZZPHRQZGXFH-UHFFFAOYSA-N

SMILES CC1=CC=C2NC(=O)CC2=C1

Physicochemical Properties
The known physicochemical properties of 4-Methylindolin-2-one are summarized in the

following table. These properties are crucial for its handling, formulation, and potential as a

drug candidate.

Property Value Reference

Melting Point 211 °C

Boiling Point (Predicted) 318.4 ± 41.0 °C

Density (Predicted) 1.155 ± 0.06 g/cm³

pKa (Predicted) 14.21 ± 0.20

Appearance White to yellow solid

Storage
Sealed in dry, Room

Temperature

Synthesis of 4-Methylindolin-2-one
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A common and effective method for the synthesis of 4-Methylindolin-2-one involves the

reductive cyclization of 2-(2-methyl-6-nitrophenyl)acetic acid.

Experimental Protocol for Synthesis
Reaction: Reductive cyclization of 2-(2-methyl-6-nitrophenyl)acetic acid.

Materials:

2-(2-Methyl-6-nitrophenyl)acetic acid

Methanol (MeOH)

10% Palladium on carbon (Pd/C) catalyst

Hydrogen gas (H₂)

Ethyl acetate

Parr hydrogenator or similar hydrogenation apparatus

Filtration apparatus

Rotary evaporator

Procedure:

In a suitable reaction vessel for hydrogenation, dissolve 2-(2-methyl-6-nitrophenyl)acetic acid

(e.g., 1.4 g, 7 mmol) in methanol (e.g., 20 mL).

Carefully add 10% palladium on carbon catalyst to the solution (e.g., 0.14 g).

Place the reaction vessel in a Parr hydrogenator.

Pressurize the vessel with hydrogen gas to 60 psi.

Agitate the reaction mixture for 3 hours at room temperature.
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Upon completion of the reaction (monitored by a suitable method such as TLC or LC-MS),

carefully vent the hydrogen gas.

Remove the catalyst by filtration through a pad of celite or a suitable filter paper.

Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the

methanol.

The resulting crude solid is then triturated with ethyl acetate and dried under vacuum to yield

4-Methylindolin-2-one as a white solid (reported yield: 74%).

Synthesis Workflow Diagram
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Reaction Setup

Hydrogenation

Workup and Purification

Dissolve 2-(2-methyl-6-nitrophenyl)acetic acid
in Methanol

Add 10% Pd/C catalyst

Hydrogenate at 60 psi H₂

for 3 hours

Filter to remove Pd/C catalyst

Evaporate Methanol

Triturate with Ethyl Acetate

Dry under vacuum

4-Methylindolin-2-one
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Receptor Tyrosine
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MTT Cytotoxicity Assay In Vitro Kinase Assay (ADP-Glo™)

Seed cells in
96-well plate

Treat with 4-Methylindolin-2-one

Incubate for 48-72h

Add MTT reagent

Solubilize formazan crystals

Read absorbance at 570 nm

Prepare kinase reaction mix with inhibitor

Initiate reaction with ATP

Incubate for 60 min

Add ADP-Glo™ Reagent

Add Kinase Detection Reagent

Measure luminescence

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methylindolin-2-one
(4-Methyloxindole)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082626#synonyms-for-4-methylindolin-2-one-such-
as-4-methyloxindole]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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